Cas no 1881380-03-5 (N-ethyl-2,3,5-trifluorobenzene-1-sulfonamide)

• Product Name: N-ethyl-2,3,5-trifluorobenzene-1-sulfonamide
• CAS No: 1881380-03-5
• MF: C₈H₈F₃NO₂S
• MW: 239.214831352234
• CID: 6405732
• PubChem ID: 165502411
• Update Time: 2025-10-21

N-ethyl-2,3,5-trifluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2,3,5-trifluorobenzene-1-sulfonamide
• EN300-1453637
• 1881380-03-5

• Inchi： 1S/C8H8F3NO2S/c1-2-12-15(13,14)7-4-5(9)3-6(10)8(7)11/h3-4,12H,2H2,1H3
• InChI Key： SNYNNUYSMFLBAI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1F)F)F)(NCC)(=O)=O

Computed Properties

• Exact Mass: 239.02278416g/mol
• Monoisotopic Mass: 239.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.6Ų

Additional information on N-ethyl-2,3,5-trifluorobenzene-1-sulfonamide

Comprehensive Overview of N-ethyl-2,3,5-trifluorobenzene-1-sulfonamide (CAS No. 1881380-03-5)

N-ethyl-2,3,5-trifluorobenzene-1-sulfonamide (CAS No. 1881380-03-5) is a specialized sulfonamide derivative with a unique trifluorobenzene backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its structural versatility and potential applications. The presence of fluorine atoms at the 2, 3, and 5 positions enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its role as a bioisostere for improving the pharmacokinetic properties of lead compounds.

In recent years, the demand for fluorinated compounds like N-ethyl-2,3,5-trifluorobenzene-1-sulfonamide has surged, driven by their applications in precision medicine and sustainable agriculture. A common query among scientists is: "How does fluorination impact the bioavailability of sulfonamide derivatives?" Studies suggest that the trifluoromethyl group in this compound can significantly alter electron density, influencing binding affinity to biological targets. This property is critical for designing next-generation therapeutics targeting enzymes or receptors with high specificity.

The synthesis of CAS No. 1881380-03-5 typically involves multi-step reactions, including sulfonylation of trifluorobenzene precursors followed by N-ethylation. Optimizing these processes is a hot topic in organic chemistry forums, with discussions often centered on "green chemistry approaches to reduce byproducts." Innovations such as catalytic fluorination and flow chemistry are being explored to enhance yield and scalability while minimizing environmental impact.

From an industrial perspective, N-ethyl-2,3,5-trifluorobenzene-1-sulfonamide is gaining traction in material science for developing high-performance polymers. Its thermal stability and resistance to degradation make it suitable for coatings and adhesives in extreme environments. Users frequently search for "thermal properties of fluorinated sulfonamides" to compare data across similar compounds. Analytical techniques like DSC (Differential Scanning Calorimetry) and TGA (Thermogravimetric Analysis) are employed to characterize these attributes.

Another emerging application lies in electronic materials, where the compound’s electron-withdrawing nature aids in tuning the conductivity of organic semiconductors. Startups focusing on flexible electronics are actively patenting derivatives of CAS No. 1881380-03-5, sparking debates on "intellectual property strategies for fluorinated intermediates." Regulatory compliance, especially regarding REACH and FDA guidelines, is also a recurring theme in industry webinars.

To address common misconceptions, it’s important to clarify that N-ethyl-2,3,5-trifluorobenzene-1-sulfonamide is not a standalone drug but a building block for further functionalization. Searches like "is this compound FDA-approved?" often arise due to confusion between intermediates and final products. Transparency in supply chain documentation and analytical certificates (e.g., HPLC, NMR) is crucial for end-users to verify purity and suitability for their projects.

Looking ahead, advancements in computational chemistry are expected to streamline the design of analogs based on this scaffold. Tools like molecular docking and QSAR modeling help predict interactions with biological targets, reducing trial-and-error in labs. As sustainability becomes a priority, researchers are also investigating biocatalytic routes to synthesize fluorinated sulfonamides, aligning with the principles of circular economy.